2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid

• IUPAC Name: 2-[1-(2-chloro-3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylpyridine-3-carboxylic acid
• InChI: InChI=1S/C17H13ClN2O4S/c1-9-4-2-6-11(14(9)18)20-13(21)8-12(16(20)22)25-15-10(17(23)24)5-3-7-19-15/h2-7,12H,8H2,1H3,(H,23,24)
• InChI Key: XHWCDNSCLOKJCJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=O)CC(C2=O)SC3=C(C=CC=N3)C(=O)O)Cl
• Molecular Formula: C17H13ClN2O4S
• Molecular Weight: 376.8 g/mol

Description

2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid is a chemical compound that has been of great interest to researchers due to its potential applications in various scientific fields. This compound is also known as CMPI-DTSN and is a member of the pyrrolidine-2,5-dione family of compounds.

Mechanism of Action

The mechanism of action of 2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid is not well understood. However, it is believed to interact with metal ions through the formation of chelate complexes. The compound has been shown to have a high affinity for copper ions, and this interaction is thought to be responsible for its fluorescence.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid have not been extensively studied. However, the compound has been shown to be non-toxic to cells at concentrations up to 100 μM, indicating that it has potential as a fluorescent probe for live cell imaging.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid is its high selectivity for copper ions. This makes it a useful tool for the detection of copper in complex biological and environmental samples. However, the compound has some limitations, including its relatively low quantum yield and its sensitivity to pH and temperature changes.

Future Directions

There are several potential future directions for research on 2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid. One area of interest is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another potential direction is the use of this compound as a tool for studying copper homeostasis in cells and organisms. Additionally, the synthesis of analogs of this compound with improved properties could lead to the development of more effective fluorescent probes for metal ion detection.

Scientific Research Applications

2-{[1-(2-chloro-3-methylphenyl)-2,5-dioxo-3-pyrrolidinyl]thio}nicotinic acid has been studied for its potential applications in various scientific fields. One of the most promising areas of research is its use as a fluorescent probe for the detection of metal ions. The compound exhibits strong fluorescence in the presence of copper ions, making it a useful tool for the detection of copper in biological and environmental samples.